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Compound of Interest

Compound Name: Dibromopropane

Cat. No.: B1216051

Essential Safety and Handling Guide for
Dibromopropane

This guide provides immediate and essential safety protocols for laboratory professionals,
including researchers, scientists, and drug development specialists, who handle
Dibromopropane. The focus is on 1,3-Dibromopropane (CAS No. 109-64-8), a common
isomer. The procedures outlined are critical for minimizing exposure and ensuring a safe
laboratory environment.

Hazard Identification

1,3-Dibromopropane is a hazardous chemical that requires careful handling. It is a flammable
liquid and vapor, harmful if swallowed, and causes significant skin and eye irritation.[1][2][3]
Furthermore, it is classified as toxic to aquatic life with long-lasting effects.[1][2][3]

Table 1: Hazard Identification Summary for 1,3-Dibromopropane
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Hazard Class Statement
Physical Hazard H226: Flammable liquid and vapour.[1][2]
Health Hazards H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H411: Toxic to aquatic life with long lasting
effects.[1][2]

Environmental Hazard

Occupational Exposure Limits

As of this writing, specific Permissible Exposure Limits (PELs) from the Occupational Safety
and Health Administration (OSHA) or Recommended Exposure Limits (RELs) from the National
Institute for Occupational Safety and Health (NIOSH) for 1,3-Dibromopropane have not been
established.[4][5] For the related compound 1-Bromopropane, the American Conference of
Governmental Industrial Hygienists (ACGIH) has established a Threshold Limit Value (TLV) as
a time-weighted average (TWA).[6]

Table 2: Occupational Exposure Limits for a Related Compound (1-Bromopropane)

Organization Limit/Guideline Value Notes

For 1-Bromopropane.

[6] To be used as a

ACGIH TLV-TWA 0.1 ppm ] ]
reference point for risk
assessment.

For 1,3-

OSHA PEL-TWA Not Established )
Dibromopropane.
For 1,3-

NIOSH REL-TWA Not Established

Dibromopropane.

Given the lack of specific exposure limits, all work with 1,3-Dibromopropane should be
conducted under the principle of "As Low As Reasonably Achievable" (ALARA), minimizing all
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routes of exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling Dibromopropane. The selection of

PPE must be based on a thorough risk assessment of the specific procedures being

performed.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling 1,3-

Dibromopropane

PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
vapors that cause serious eye
irritation. Must be compliant
with OSHA 29 CFR 1910.133
or European Standard EN166.

[5107]

Hand Protection

Chemical-resistant gloves.

Prevents skin contact, which
causes irritation and potential
systemic effects through
absorption.[3] Glove selection

is critical (see Table 4).

Body Protection

Flame-retardant, chemical-

resistant lab coat or a full suit.

Protects against accidental
spills and contamination of

personal clothing.[1]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge

(Type A filter or equivalent).

Required when working
outside of a chemical fume
hood or when airborne
concentrations may exceed
safe levels.[3] A full-face
supplied-air respirator is
recommended if the substance
is the sole means of

protection.[8]
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Glove Selection: A Critical Choice

The choice of glove material is crucial for preventing skin exposure. Breakthrough time—the
time it takes for a chemical to permeate the glove material—is a key factor. While specific data
for 1,3-Dibromopropane is limited, a study on the closely related 1-Bromopropane and 2-
Bromopropane provides valuable guidance.

Table 4: Glove Material Breakthrough Times for Bromopropanes (Data from a study on 1-
Bromopropane and 2-Bromopropane and should be used as an estimate for 1,3-

Dibromopropane)

. Breakthrough Time .
Glove Material ] Recommendation
(minutes)

) ) Not Recommended for direct
Polyvinyl Chloride (PVC) 3-7
or prolonged contact.[2]

Suitable for short-duration
tasks and splash protection.[2]

Nitrile Rubber 30-44 Gloves should be changed
immediately upon

contamination.

) ) ] Recommended for prolonged
Silver Shield®/Laminate No breakthrough observed ) )
contact or immersion.[2]

Note: Always inspect gloves for tears or holes before use.[9] Remove gloves using a technique
that avoids touching the outer contaminated surface with bare skin.

Operational and Disposal Plan

A structured workflow is essential for safely managing Dibromopropane from receipt to
disposal.
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Phase 1: Preparation

Risk Assessment
(Review SDS & SOPs)

Assemble Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Phase 2: Cheinical Handling

Work in Fume Hood
(Minimize Quantities)

Perform Experiment
(Avoid Ignition Sources)

Phase 3: Cleanup & Disposal

Segregate Hazardous Waste Decontaminate Work Area
(Liquid, Contaminated Solids) & Equipment

Properly Doff & Dispose of PPE
(Contaminated Gloves, etc.)

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1216051?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/803
https://etd.ohiolink.edu/acprod/odb_etd/etd/r/1501/10?clear=10&p10_accession_num=ucin1078226621
https://datasheets.scbt.com/sc-213499.pdf
https://pim-resources.coleparmer.com/sds/05940.pdf
https://www.fishersci.com/store/msds?partNumber=AC155045000&productDescription=1+3-DIBROMOPROPANE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.atsdr.cdc.gov/toxprofiles/tp209-c8.pdf
https://www.osha.gov/chemicaldata/399
https://www.ansell.com/-/media/projects/ansell/website/pdf/industrial/ansell-guardian/sample-chemical-report.ashx
https://www.uwyo.edu/safety/chemical/docs/glove_selection_chart.pdf
https://www.benchchem.com/product/b1216051#personal-protective-equipment-for-handling-dibromopropane
https://www.benchchem.com/product/b1216051#personal-protective-equipment-for-handling-dibromopropane
https://www.benchchem.com/product/b1216051#personal-protective-equipment-for-handling-dibromopropane
https://www.benchchem.com/product/b1216051#personal-protective-equipment-for-handling-dibromopropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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